Cas no 2138153-31-6 (N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide)

• Product Name: N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide
• CAS No: 2138153-31-6
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 6232986
• PubChem ID: 165475357
• Update Time: 2025-11-06

N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide
• N-[4-(aminomethyl)-3-fluorophenyl]-N-methylmethanesulfonamide
• EN300-1124376
• 2138153-31-6

• Inchi： 1S/C9H13FN2O2S/c1-12(15(2,13)14)8-4-3-7(6-11)9(10)5-8/h3-5H,6,11H2,1-2H3
• InChI Key： CEOFCSHOODBDRJ-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=CC(CN)=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 232.06817700g/mol
• Monoisotopic Mass: 232.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide

Comprehensive Overview of N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide (CAS No. 2138153-31-6)

N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide (CAS No. 2138153-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its unique fluorophenyl and aminomethyl functional groups, exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular structure, which combines a methanesulfonamide backbone with a fluorinated aromatic ring, offering intriguing possibilities for targeted therapeutic interventions.

The compound's CAS number 2138153-31-6 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide, reflects the intricate arrangement of its functional groups, which contribute to its physicochemical properties. The presence of the fluorine atom enhances the molecule's stability and bioavailability, making it a candidate for further exploration in pharmacokinetic studies. Recent trends in drug development emphasize the importance of fluorinated compounds, as they often exhibit improved metabolic stability and binding affinity.

In the context of current research trends, N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide aligns with the growing demand for novel sulfonamide-based therapeutics. Sulfonamides have historically played a pivotal role in antibiotic development, but their utility has expanded to include applications in oncology, neurology, and anti-inflammatory therapies. The incorporation of a 3-fluorophenyl moiety in this compound suggests potential interactions with biological targets such as enzymes or receptors, which could be leveraged for designing next-generation drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 2138153-31-6 involves multi-step organic transformations, including sulfonylation and fluorination reactions. Researchers often optimize these processes to achieve high yields and purity, which are essential for preclinical studies. The compound's aminomethyl group further provides a handle for additional derivatization, enabling the creation of analogs with tailored properties. This flexibility is highly valued in combinatorial chemistry and high-throughput screening campaigns.

The pharmacological potential of N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide is underscored by its structural similarity to other bioactive sulfonamides. For instance, compounds featuring N-methylmethanesulfonamide scaffolds have demonstrated activity in modulating protein-protein interactions, a hot topic in contemporary drug discovery. Additionally, the fluorine substitution on the phenyl ring may influence the compound's electronic properties, potentially enhancing its selectivity toward specific biological targets.

As the scientific community continues to explore fluorinated sulfonamides, questions arise about their ADME (absorption, distribution, metabolism, and excretion) profiles. Researchers investigating CAS 2138153-31-6 are likely to focus on its solubility, permeability, and metabolic stability—key factors in determining its suitability as a lead compound. Computational modeling and in vitro assays are commonly employed to predict these properties, reducing the need for extensive animal testing.

In summary, N-4-(aminomethyl)-3-fluorophenyl-N-methylmethanesulfonamide represents a promising avenue for interdisciplinary research, bridging synthetic chemistry, medicinal chemistry, and pharmacology. Its CAS number 2138153-31-6 ensures accurate identification, while its structural features offer ample opportunities for innovation. As the demand for targeted therapies grows, compounds like this will remain at the forefront of scientific inquiry, driving advancements in healthcare and biotechnology.